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Compound of Interest

Compound Name: Lorcaserin

Cat. No.: B1675133

Essential Safety and Logistical Guidance for Researchers

The proper disposal of lorcaserin, a substance formerly used for chronic weight management,
IS a critical safety and compliance issue for all research, scientific, and drug development
professionals. Although the U.S. Food and Drug Administration (FDA) requested the voluntary
withdrawal of lorcaserin (marketed as Belviq) from the market in February 2020 due to an
observed increased occurrence of cancer, existing laboratory stocks must still be disposed of in
accordance with stringent federal regulations.[1][2][3][4]

Lorcaserin is classified as a Schedule IV controlled substance by the Drug Enforcement
Administration (DEA).[5][6][7] This designation imposes specific legal requirements for its
handling, record-keeping, and ultimate destruction to prevent diversion and environmental
contamination.[8] Disposal procedures for laboratory settings are significantly different from
recommendations for household disposal and must be followed meticulously.

Key Regulatory and Disposal Requirements

Disposal of controlled substances like lorcaserin is governed by multiple federal agencies,
including the DEA and the Environmental Protection Agency (EPA). Researchers and their
institutions must adhere to these regulations, which often involve coordination with their
Environmental Health and Safety (EHS) department.
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Requirement Specification Governing Body Citation

o Schedule IV
DEA Classification DEA [51(6][9]
Controlled Substance

_ Must be rendered
Disposal Standard ) DEA [10][11][12]
"non-retrievable”

Transfer to a DEA-

Primary Disposal registered reverse
o DEA/EPA [12][13][14][15]
Method distributor or approved
incineration
Sewer Disposal Strictly prohibited EPA/SDS [10][15][16][17]

Meticulous logs of all
) wasted/disposed
Record Keeping DEA [13][18]
amounts; DEA Form

41 for wastage

Wasting procedures
for recoverable

Witnessing amounts must be DEA [13][16][18]
witnessed by two

authorized personnel

Experimental Protocols for Lorcaserin Disposal

The appropriate disposal procedure depends on the nature of the lorcaserin waste. The
following protocols outline the step-by-step guidance for two common scenarios in a laboratory
environment.

Protocol 1: Disposal of Expired or Unwanted Bulk
Lorcaserin

This procedure applies to sealed, partially used, or expired containers of lorcaserin.

o Segregation and Labeling: Isolate the lorcaserin containers designated for disposal from
active inventory within the secure controlled substance storage location (e.g., lock box or
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safe).[13] Clearly label the containers with "EXPIRED - TO BE DISPOSED".[13]

o Contact EHS: Do not attempt to dispose of the substance directly. Contact your institution's
Environmental Health and Safety (EHS) department.[19][20] They will coordinate the
disposal through approved vendors.

 Inventory and Documentation: Complete a controlled substance inventory list or disposal
request form as required by your institution and the designated reverse distributor.[13]

o Transfer to Reverse Distributor: EHS will arrange for a DEA-registered reverse distributor to
pick up the material.[13][14]

e Chain of Custody: Upon pickup, you will sign a chain of custody form provided by the reverse
distributor.[13] Retain a copy of this form with your controlled substance records as proof of
proper transfer and disposal.

Protocol 2: Wasting of Non-Recoverable and
Recoverable Lorcaserin

This procedure applies to residual amounts of lorcaserin remaining after experimental use.
A. For Non-Recoverable Waste:

 Definition: Trace amounts of lorcaserin that cannot be drawn out with a syringe from a vial
or other container.[13]

e Procedure:

o Document the final use on the corresponding usage log, zeroing out the container's
balance.[13]

o Deface or remove the label on the empty container.[14]

o Dispose of the empty container in a biohazard sharps container or as directed by your
EHS office.[13][14]

B. For Recoverable Waste:
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» Definition: Unused volume of lorcaserin remaining in a syringe or other vessel that can be
recovered.[13]

e Procedure:

o Witness Requirement: The entire wasting procedure must be performed in the presence of
two authorized personnel.[13][16][18]

o Documentation: Record the amount of lorcaserin being wasted on the appropriate usage
log and on a DEA Form 41 ("Registrants Inventory of Drugs Surrendered").[13] Both
individuals must sign or initial the log entry.

o Chemical Destruction: Waste the contents into a commercially available pharmaceutical
waste container (e.g., Rx Destroyer™) that contains activated charcoal or another
chemical digestion agent.[13] This begins the process of rendering the substance non-
retrievable.

o Final Disposal: Once the chemical destruction container is full, it should be solidified
according to the manufacturer's instructions and disposed of as hazardous waste through
your institution's EHS program.[13]

Mandatory Visualization

The following workflow diagram illustrates the decision-making process for the proper disposal
of lorcaserin in a research setting.
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Identify Lorcaserin
for Disposal

What is the form of the waste?

Expired / Unwanted
Bulk Container

Residual Amount from
Experimental Use

Is the residual amount
recoverable?

1. Segregate and Label
in Secure Storage

Yes

2. Contact EHS to Arrange Pickup No (e.g., empty vial)

'

3. Complete Disposal Inventory Form

Yes (e.g., unused in syringe)

1. Zero out balance on usage log. 1. Two authorized personnel
2. Deface label. must witness.

o 3. Dispose of empty container 2. Record waste on usage log
SRR R e R e in sharps/biohazard waste. and DEA Form 41.

3. Waste into chemical
destruction agent (e.g., Rx Destroyer).

4. Dispose of container as

hazardous waste via EHS.

Click to download full resolution via product page

Caption: Lorcaserin Disposal Workflow for Laboratory Professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Proper Disposal of Lorcaserin in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675133#lorcaserin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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